Cas no 1408279-43-5 (1H-Isoindole-1,3(2H)-dione, 2-[1-(hydroxymethyl)-2-methylbutyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[1-(hydroxymethyl)-2-methylbutyl]-
• CAS No: 1408279-43-5
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD23381963
• CID: 5160127
• Update Time: 2025-07-16

1H-Isoindole-1,3(2H)-dione, 2-[1-(hydroxymethyl)-2-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[1-(hydroxymethyl)-2-methylbutyl]-

• MDL： MFCD23381963
• Inchi： 1S/C14H17NO3/c1-3-9(2)12(8-16)15-13(17)10-6-4-5-7-11(10)14(15)18/h4-7,9,12,16H,3,8H2,1-2H3
• InChI Key： JSNQKOOQZZKVLB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1C(CO)C(C)CC

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[1-(hydroxymethyl)-2-methylbutyl]-

Recent Advances in the Study of 1H-Isoindole-1,3(2H)-dione, 2-[1-(hydroxymethyl)-2-methylbutyl]- (CAS: 1408279-43-5)

The compound 1H-Isoindole-1,3(2H)-dione, 2-[1-(hydroxymethyl)-2-methylbutyl]-, with the CAS number 1408279-43-5, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique isoindole-1,3-dione core and hydroxymethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key advancements in the study of this compound is its role as a potential inhibitor of specific enzymatic pathways. Researchers have identified that the hydroxymethyl group at the 2-position of the isoindole ring plays a critical role in binding to target proteins, thereby modulating their activity. Computational docking studies and molecular dynamics simulations have provided insights into the binding interactions, suggesting high affinity and selectivity for certain biological targets. These findings are supported by in vitro assays, which demonstrate significant inhibitory activity at micromolar concentrations.

In addition to its enzymatic inhibition properties, recent investigations have explored the compound's potential in drug delivery systems. The hydroxymethyl group offers a site for conjugation with other pharmacophores or nanoparticles, enhancing its bioavailability and targeting specificity. Preliminary in vivo studies have shown improved pharmacokinetic profiles and reduced off-target effects, making it a promising candidate for further development. However, challenges such as metabolic stability and toxicity profiles remain to be addressed in subsequent research phases.

The synthesis of 1H-Isoindole-1,3(2H)-dione, 2-[1-(hydroxymethyl)-2-methylbutyl]- has also seen notable progress. Recent methodologies have focused on green chemistry approaches, utilizing catalytic systems that minimize waste and improve yield. For instance, a novel one-pot synthesis strategy has been reported, achieving high purity and scalability. These advancements are crucial for facilitating large-scale production and further pharmacological evaluations.

Looking ahead, the compound's potential applications extend beyond its current scope. Ongoing research is investigating its utility in treating neurodegenerative diseases and inflammatory conditions, given its ability to cross the blood-brain barrier and modulate inflammatory cytokines. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications, provided that safety and efficacy are rigorously validated.

In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-[1-(hydroxymethyl)-2-methylbutyl]- (CAS: 1408279-43-5) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable candidate for further exploration. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanism of action in greater detail, and advancing it through preclinical and clinical development stages.